Cas no 80407-53-0 (5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-)

5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)- structure
80407-53-0 structure
Product Name:5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
CAS No:80407-53-0
MF:C7H6N4OS
MW:194.213738918304
CID:730711
PubChem ID:3018934
Update Time:2025-04-19

5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
    • 1-(3-hydroxyphenyl)-2H-tetrazole-5-thione
    • 1,2-dihydro-1-(m-hydroxyphenyl)-5H-tetrazole-5-thione
    • 1-(3-Hydroxyphenyl)-5-mercaptotetrazole
    • 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)
    • EINECS 279-457-5
    • 3-(5-Sulfanyl-1H-tetrazol-1-yl)phenol
    • MBTOSMSBNFLZQJ-UHFFFAOYSA-N
    • 80407-53-0
    • SCHEMBL6151739
    • NS00060876
    • AKOS024341251
    • DTXSID701001220
    • Inchi: 1S/C7H6N4OS/c12-6-3-1-2-5(4-6)11-7(13)8-9-10-11/h1-4,12H,(H,8,10,13)
    • InChI Key: MBTOSMSBNFLZQJ-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 194.02600
  • Monoisotopic Mass: 194.026232
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.63
  • Boiling Point: 332.5°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.801
  • PSA: 98.82000
  • LogP: 1.03050
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